[4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone

• IUPAC Name: [4-(1,3-dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone
• InChI: InChI=1S/C16H21NO4/c1-11-2-3-14(18)13(10-11)15(19)17-6-4-12(5-7-17)16-20-8-9-21-16/h2-3,10,12,16,18H,4-9H2,1H3
• InChI Key: YQFKJUMORWGJSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(=O)N2CCC(CC2)C3OCCO3
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

[4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and neuroscience. This compound has been studied extensively to understand its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone is not fully understood. However, it is believed to act as a cholinesterase inhibitor, which can increase the levels of acetylcholine in the brain. Acetylcholine is an important neurotransmitter involved in various cognitive functions, including memory and learning.
Biochemical and Physiological Effects:
[4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone has been shown to have various biochemical and physiological effects. It has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have neuroprotective effects, which can help prevent neuronal damage and death.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone is its potential as a drug candidate for the treatment of neurological disorders. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone. One direction is to further investigate its mechanism of action and how it affects cognitive function. Another direction is to explore its potential as a treatment for other neurological disorders, such as Huntington's disease and multiple sclerosis. Additionally, future research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of [4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone involves the reaction of 2-hydroxy-5-methylbenzaldehyde with piperidine in the presence of a catalyst, followed by the addition of 1,3-dioxolane. The reaction is carried out in a solvent, such as ethanol or methanol, and the product is purified through column chromatography.

Scientific Research Applications

[4-(1,3-Dioxolan-2-yl)piperidin-1-yl]-(2-hydroxy-5-methylphenyl)methanone has been used in various scientific research applications, including medicinal chemistry and drug development. It has been studied as a potential drug candidate for the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.